Cas no 1804129-79-0 (1-(5,6-dimethylpyridazin-4-yl)methanamine)

• Product Name: 1-(5,6-dimethylpyridazin-4-yl)methanamine
• CAS No: 1804129-79-0
• MF: C₇H₁₁N₃
• MW: 137.182340860367
• MDL: MFCD28505839
• CID: 5191763
• PubChem ID: 119031324
• Update Time: 2026-03-05

1-(5,6-dimethylpyridazin-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 4-Pyridazinemethanamine, 5,6-dimethyl-
• 1-(5,6-dimethylpyridazin-4-yl)methanamine

• MDL： MFCD28505839
• Inchi： 1S/C7H11N3/c1-5-6(2)10-9-4-7(5)3-8/h4H,3,8H2,1-2H3
• InChI Key： QVRWFZAQGMKCRZ-UHFFFAOYSA-N
• SMILES： C1=NN=C(C)C(C)=C1CN

Additional information on 1-(5,6-dimethylpyridazin-4-yl)methanamine

Introduction to 1-(5,6-dimethylpyridazin-4-yl)methanamine (CAS No. 1804129-79-0) and Its Emerging Applications in Chemical Biology

The compound 1-(5,6-dimethylpyridazin-4-yl)methanamine, identified by the CAS number 1804129-79-0, represents a significant molecule in the realm of chemical biology and pharmaceutical research. Pyridazine derivatives, a class of heterocyclic compounds, have garnered considerable attention due to their diverse biological activities and structural versatility. The specific substitution pattern in 1-(5,6-dimethylpyridazin-4-yl)methanamine, featuring a methyl group at the 5 and 6 positions of the pyridazine ring and an amine functional group at the 4 position, contributes to its unique chemical properties and potential therapeutic applications.

In recent years, the exploration of pyridazine-based scaffolds has expanded substantially, driven by their role as key pharmacophores in drug discovery. The presence of nitrogen atoms in the pyridazine ring facilitates hydrogen bonding interactions with biological targets, enhancing binding affinity and selectivity. This characteristic has made pyridazine derivatives valuable candidates for developing small-molecule modulators of enzymes and receptors. Specifically, 1-(5,6-dimethylpyridazin-4-yl)methanamine has been investigated for its potential interactions with various biological systems, particularly in the context of enzyme inhibition and receptor modulation.

One of the most compelling areas of research involving 1-(5,6-dimethylpyridazin-4-yl)methanamine is its application as a precursor or intermediate in the synthesis of bioactive molecules. The compound’s structural framework allows for further functionalization, enabling chemists to design novel derivatives with enhanced pharmacological properties. For instance, studies have demonstrated that modifications at the methyl-substituted positions can influence metabolic stability and target specificity. This flexibility underscores the importance of 1-(5,6-dimethylpyridazin-4-yl)methanamine as a building block in medicinal chemistry.

Recent advancements in computational chemistry have further accelerated the investigation of 1-(5,6-dimethylpyridazin-4-yl)methanamine. Molecular docking simulations and virtual screening techniques have been employed to identify potential binding pockets on target proteins. These computational approaches have revealed that the compound exhibits promising interactions with enzymes involved in metabolic pathways relevant to inflammation and cancer. Such findings align with broader trends in drug discovery, where structure-based design plays a pivotal role in optimizing lead compounds.

The biological activity of 1-(5,6-dimethylpyridazin-4-yl)methanamine has also been explored in preclinical models. Initial studies suggest that this compound may possess inhibitory effects on certain kinases and phosphodiesterases, which are critical regulators of cellular signaling pathways. By modulating these enzymes, 1-(5,6-dimethylpyridazin-4-yl)methanamine could potentially interfere with aberrant signaling cascades associated with diseases such as diabetes and cardiovascular disorders. While further research is needed to fully elucidate its mechanism of action, these preliminary results highlight its therapeutic potential.

From a synthetic chemistry perspective, 1-(5,6-dimethylpyridazin-4-yl)methanamine exemplifies the elegance of heterocyclic chemistry. The synthesis of this compound involves well-established methodologies for constructing pyridazine cores, coupled with selective functionalization strategies. Advances in catalytic processes have enabled more efficient routes to these derivatives, reducing both cost and environmental impact. Such improvements are essential for translating laboratory discoveries into scalable pharmaceutical production.

The integration of machine learning and artificial intelligence into drug discovery has also opened new avenues for exploring 1-(5,6-dimethylpyridazin-4-yl)methanamine. Predictive models can now forecast physicochemical properties and toxicity profiles based on molecular structure alone. These tools have been instrumental in identifying promising candidates for further experimental validation. As a result, compounds like 1-(5,6-dimethylpyridazin-4-yl)methanamine are being rapidly evaluated for their suitability as drug candidates or research tools.

In conclusion,1-(5,6-dimethylpyridazin-4-yl)methanamine (CAS No. 1804129-79-0) stands out as a versatile and biologically relevant molecule with significant implications for chemical biology and pharmaceutical development. Its unique structural features make it an attractive scaffold for designing novel therapeutics targeting various diseases. As research continues to uncover new applications for this compound,1-(5,6-dimethylpyridazin-4-yl)methanamine is poised to play an increasingly important role in advancing both academic research and industrial drug discovery efforts.